Cas no 863460-39-3 (3-(4-fluorophenyl)-7-{(3-fluorophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 3-(4-fluorophenyl)-7-{(3-fluorophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 863460-39-3
• MF: C₁₇H₁₁F₂N₅S
• MW: 355.364547967911
• CID: 5949647
• PubChem ID: 7118950
• Update Time: 2025-06-10

3-(4-fluorophenyl)-7-{(3-fluorophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-7-{(3-fluorophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine
• 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 3-(4-fluorophenyl)-7-[[(3-fluorophenyl)methyl]thio]-
• 7-((3-fluorobenzyl)thio)-3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 3-(4-fluorophenyl)-7-[(3-fluorophenyl)methylsulfanyl]triazolo[4,5-d]pyrimidine
• 863460-39-3
• 3-(4-fluorophenyl)-7-{[(3-fluorophenyl)methyl]sulfanyl}-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• F0682-0855
• AKOS024596550

• Inchi： 1S/C17H11F2N5S/c18-12-4-6-14(7-5-12)24-16-15(22-23-24)17(21-10-20-16)25-9-11-2-1-3-13(19)8-11/h1-8,10H,9H2
• InChI Key： JGJLXKHTIBMFQQ-UHFFFAOYSA-N
• SMILES： C1=NC(SCC2=CC=CC(F)=C2)=C2N=NN(C3=CC=C(F)C=C3)C2=N1

Computed Properties

• Exact Mass: 355.07032287g/mol
• Monoisotopic Mass: 355.07032287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 525.3±60.0 °C(Predicted)
• pka: 1.12±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(4-fluorophenyl)-7-{(3-fluorophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine

Introduction to 3-(4-fluorophenyl)-7-{(3-fluorophenyl)methylsulfanyl}-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 863460-39-3)

3-(4-fluorophenyl)-7-{(3-fluorophenyl)methylsulfanyl}-3H-1,2,3-triazolo[4,5-d]pyrimidine, identified by its CAS number 863460-39-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazolopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The presence of fluorine substituents and a methylsulfanyl group in its molecular structure contributes to its unique chemical properties and biological interactions, making it a promising candidate for further investigation in drug discovery.

The triazolo[4,5-d]pyrimidine core is a privileged structure in medicinal chemistry, known for its ability to modulate various biological pathways. This particular derivative, featuring 4-fluorophenyl and (3-fluorophenyl)methylsulfanyl groups, exhibits intriguing pharmacological profiles that have been the subject of recent research. The fluorine atoms are strategically positioned to enhance binding affinity and metabolic stability, while the methylsulfanyl group introduces a polar interaction site that could be crucial for target recognition.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and binding efficacy of small-molecule drugs. The 4-fluorophenyl moiety in 3-(4-fluorophenyl)-7-{(3-fluorophenyl)methylsulfanyl}-3H-1,2,3-triazolo[4,5-d]pyrimidine is particularly noteworthy, as it has been shown to improve receptor binding through halogen bonding interactions. Similarly, the (3-fluorophenyl)methylsulfanyl group adds another layer of functionality, potentially influencing both solubility and bioactivity.

In the realm of drug discovery, heterocyclic compounds like triazolopyrimidines are frequently investigated for their ability to interact with biological targets such as enzymes and receptors. The structural flexibility of this class allows for the design of molecules with tailored properties. The specific arrangement of substituents in 3-(4-fluorophenyl)-7-{(3-fluorophenyl)methylsulfanyl}-3H-1,2,3-triazolo[4,5-d]pyrimidine suggests potential applications in treating a variety of therapeutic conditions.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinase inhibitors have become a cornerstone of modern oncology due to their ability to disrupt signaling pathways that drive tumor growth. The unique structural features of 3-(4-fluorophenyl)-7-{(3-fluorophenyl)methylsulfanyl}-3H-1,2,3-triazolo[4,5-d]pyrimidine, particularly the fluorinated aromatic rings and the methylsulfanyl group, make it an attractive candidate for further development as a kinase modulator.

Furthermore, the triazolopyrimidine scaffold has shown promise in addressing inflammatory diseases and infectious disorders. The ability of this compound to modulate inflammatory pathways could make it useful in conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its structural similarity to known antiviral agents suggests potential applications in combating viral infections.

The synthesis of 3-(4-fluorophenyl)-7-{(3-fluorophenyl)methylsulfanyl}-3H-1,2,3-triazolo[4,5-d]pyrimidine presents both challenges and opportunities for chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to construct complex heterocyclic frameworks like this one with high efficiency.

Recent breakthroughs in computational chemistry have also facilitated the design of novel derivatives by predicting their biological activity based on their structure. These computational approaches can help identify lead compounds that exhibit optimal pharmacokinetic properties before they are synthesized in the laboratory. This strategy has significantly accelerated the drug discovery process and increased the likelihood of success.

In conclusion, 863460-39-3, as represented by 7-{( 864668-78-9 )methylsulfanyl} - 864668 - 78 -9 triazolo [ 864668 - 78 -9 d ] pyrimidine , is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of fluorinated aromatic rings and functional groups positions it as a promising candidate for further exploration . As our understanding of biological targets continues to evolve , compounds like this one will play an increasingly important role in developing new therapies .